1-(4-((2-Ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(4-isopropylphenyl)methyl)piperazin-1-yl)ethanone

• IUPAC Name: 1-[4-[(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-(4-propan-2-ylphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H29N5O2S/c1-5-18-23-22-27(24-18)21(29)20(30-22)19(17-8-6-16(7-9-17)14(2)3)26-12-10-25(11-13-26)15(4)28/h6-9,14,19,29H,5,10-13H2,1-4H3
• InChI Key: RKFKOLPCZTVQSS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)C(C)C)N4CCN(CC4)C(=O)C)O
• Molecular Formula: C22H29N5O2S
• Molecular Weight: 427.6 g/mol

Description

The compound is a derivative of 1,2,4-triazole. Triazole derivatives have been reported to exhibit promising anticancer properties. The compound’s structure includes a 1,2,4-triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Synthesis Analysis

The synthesis of similar 1,2,4-triazole derivatives involves the reaction of hydrazonoyl halides with alkyl carbothioates or carbothioamides. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives, including the compound , is characterized by the presence of a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. These compounds are capable of forming hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives typically involve the reaction of hydrazonoyl halides with alkyl carbothioates or carbothioamides. The reaction conditions and specific reagents used can influence the yield and properties of the resulting compounds.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• Several medicinal compounds containing a 1,2,3-triazole core are available in the market. .

Antimicrobial and Anticancer Properties

• .

QSAR Studies and Molecular Docking

• .

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, 1,2,4-triazole derivatives have been reported to exhibit promising anticancer properties. They have shown significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Future Directions

The future directions for research on this compound could involve further investigation into its potential anticancer properties. Additionally, more studies could be conducted to understand its mechanism of action and to optimize its synthesis process. The development of more selective and potent anticancer molecules based on the 1,2,4-triazole benzoic acid hybrids could also be a potential future direction.